Cas no 1351599-94-4 (N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide)

• Product Name: N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide
• CAS No: 1351599-94-4
• MF: C₁₈H₂₀F₃NO₄S
• MW: 403.415914535522
• CID: 5906689
• PubChem ID: 56765490
• Update Time: 2025-05-22

N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]-2-(4-methoxyphenyl)ethanesulfonamide
• N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide
• N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)-2-(4-methoxyphenyl)ethanesulfonamide
• F6200-2285
• 1351599-94-4
• VU0536481-1
• AKOS024538106
• N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide

• Inchi： 1S/C18H20F3NO4S/c1-26-16-8-2-13(3-9-16)10-11-27(24,25)22-12-17(23)14-4-6-15(7-5-14)18(19,20)21/h2-9,17,22-23H,10-12H2,1H3
• InChI Key： VGKCNEGNBFJZOD-UHFFFAOYSA-N
• SMILES： C(S(NCC(O)C1=CC=C(C(F)(F)F)C=C1)(=O)=O)CC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 403.10651378g/mol
• Monoisotopic Mass: 403.10651378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide

Comprehensive Guide to N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide (CAS No. 1351599-94-4)

N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide (CAS No. 1351599-94-4) is a specialized sulfonamide derivative with a unique molecular structure that combines a hydroxyethyl group, a trifluoromethylphenyl moiety, and a methoxyphenyl sulfonamide. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Researchers are particularly interested in its structure-activity relationship (SAR), which could lead to novel applications in drug discovery and material science.

The trifluoromethyl group in N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide enhances its lipophilicity and metabolic stability, making it a valuable scaffold for designing small-molecule inhibitors. Recent studies highlight its potential in targeting enzyme pathways related to inflammation and oncology. For instance, compounds with similar sulfonamide backbones have shown promise in modulating kinase activity, a hot topic in cancer therapeutics.

In agrochemical applications, N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide is explored for its role in pesticide formulation. The methoxyphenyl segment contributes to its photostability, a critical factor for field efficacy. With growing demand for sustainable crop protection, this compound aligns with trends toward low-residue and high-efficiency solutions.

Synthesis of CAS No. 1351599-94-4 typically involves multi-step organic reactions, including sulfonylation and hydroxyethylation. Advanced techniques like HPLC purification ensure high purity (>98%), meeting standards for preclinical research. Analytical characterization via NMR and mass spectrometry confirms its structural integrity, addressing quality concerns in high-throughput screening.

The market for sulfonamide-based compounds is expanding, driven by drug repurposing initiatives and green chemistry trends. N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide is positioned as a versatile building block, with suppliers offering custom synthesis services to meet R&D demands. Its patent landscape reveals ongoing innovations, particularly in combination therapies.

For researchers seeking CAS 1351599-94-4, key considerations include solubility profiles (DMSO or ethanol) and storage conditions (2–8°C). FAQs often focus on its toxicity data (typically Category 4) and scalability for industrial production. These aspects are critical for grant applications and regulatory compliance.

Emerging applications include molecular imaging probes, leveraging the trifluoromethyl tag for 19F-NMR studies. This aligns with the rise of precision medicine, where targeted diagnostics are in high demand. Collaborations between academia and biotech startups are accelerating its adoption.

In summary, N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-(4-methoxyphenyl)ethane-1-sulfonamide represents a multifunctional chemical entity with cross-disciplinary relevance. Its synthetic accessibility and modifiable pharmacophores make it a staple in modern medicinal chemistry pipelines, while its agrochemical potential addresses global food security challenges.